Cas no 1400820-06-5 (N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate])

• Product Name: N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate]
• CAS No: 1400820-06-5
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 4823571
• Update Time: 2025-06-10

N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] Chemical and Physical Properties

Names and Identifiers

• N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate]
• [(3-Chloropyrazine-2-yl)imino]bis(formic acid tert-butyl) ester

• Inchi： 1S/C14H20ClN3O4/c1-13(2,3)21-11(19)18(12(20)22-14(4,5)6)10-9(15)16-7-8-17-10/h7-8H,1-6H3
• InChI Key： DTJPYVDSXFZJDH-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3
• Topological Polar Surface Area: 81.6

Additional information on N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate]

Professional Introduction to N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] (CAS No. 1400820-06-5)

N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] (CAS No. 1400820-06-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a Boc-protected carbamate group and a chloropyrazine moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound make it particularly valuable for the construction of complex drug candidates targeting a range of therapeutic areas.

The Boc (tert-butoxycarbonyl) group in the molecular structure of N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] plays a pivotal role in protecting the carbamate functionality during synthetic processes. This protection is essential for ensuring the stability and reactivity of the molecule in subsequent chemical transformations. The tert-butyl group, known for its steric hindrance, helps to prevent unwanted side reactions, thereby facilitating more controlled and predictable synthetic pathways.

The chloropyrazine ring is another key feature that contributes to the compound's utility in pharmaceutical applications. Pyrazine derivatives are well-documented for their biological activity, often exhibiting properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The presence of a chlorine substituent at the 3-position of the pyrazine ring further enhances its pharmacological potential by introducing additional electronic and steric influences that can modulate binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting cancer and inflammatory diseases. N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] has emerged as a promising building block in this context. For instance, studies have demonstrated its use in constructing small-molecule inhibitors that disrupt key signaling pathways involved in tumor growth and progression. The ability to fine-tune the structure of these inhibitors through modifications at the chloropyrazine and carbamate moieties allows for the development of highly specific and potent drug candidates.

Moreover, the compound has shown potential in the development of treatments for neurological disorders. Research indicates that pyrazine-based molecules can interact with neurotransmitter systems, offering avenues for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease. The Boc-protection on the carbamate group allows researchers to introduce additional functional groups or linkers without compromising the integrity of the core structure, enabling the design of multifunctional drug candidates with enhanced pharmacological profiles.

The synthesis of N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity levels. These methods align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability.

The growing interest in green chemistry principles has also influenced the approach to synthesizing this compound. Researchers are increasingly exploring solvent-free reactions, catalytic methods that minimize waste, and energy-efficient processes to reduce the environmental impact of chemical production. Such innovations not only enhance the sustainability of pharmaceutical manufacturing but also contribute to cost-effective large-scale production.

In conclusion, N-Boc-[tert-butyl (3-chloropyrazin-2-yl)carbamate] (CAS No. 1400820-06-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it an invaluable intermediate for developing innovative drug therapies targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the next generation of medicinal chemistry breakthroughs.